Cas no 1386987-31-0 (2'-(Phenylethynyl)-[1,1'-biphenyl]-2-carbaldehyde)

• Product Name: 2'-(Phenylethynyl)-[1,1'-biphenyl]-2-carbaldehyde
• CAS No: 1386987-31-0
• MF: C₂₁H₁₄O
• MW: 282.335265636444
• CID: 1093283
• PubChem ID: 71505104
• Update Time: 2025-04-20

2'-(Phenylethynyl)-[1,1'-biphenyl]-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2'-(Phenylethynyl)-[1,1'-biphenyl]-2-carbaldehyde
• 2-[2-(2-phenylethynyl)phenyl]benzaldehyde
• 1386987-31-0

• Inchi： 1S/C21H14O/c22-16-19-11-5-7-13-21(19)20-12-6-4-10-18(20)15-14-17-8-2-1-3-9-17/h1-13,16H
• InChI Key： QJRUJQKIIVOUGP-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C1=CC=CC=C1C#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 282.104465066g/mol
• Monoisotopic Mass: 282.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų